Cas no 16817-32-6 (3,5-Dimethyl-1-benzofuran-2-carboxylic Acid)

• Product Name: 3,5-Dimethyl-1-benzofuran-2-carboxylic Acid
• CAS No: 16817-32-6
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD02182434
• CID: 230658
• PubChem ID: 833750
• Update Time: 2025-05-21

3,5-Dimethyl-1-benzofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylbenzofuran-2-carboxylic acid
• 3,5-dimethyl-1-benzofuran-2-carboxylic acid
• 3,5-Dimethylbenzofuran-2-carboxylate
• 3,5-Dimethyl-benzofuran-2-carboxylic acid
• 3,5-dimethyl-1-benzofuran-2-carboxylic acid(SALTDATA: FREE)
• 3,5-Dimethyl-benzofuran-2-carbonsaeure
• AC1OCRQA
• CTK0I3131
• 3,5-dimethyl-1-benzofuran-2-carboxylate
• 3,5-diMethyl1-1-benzofuron-2-carboxylic acid
• AB00626215-03
• FT-0716649
• Oprea1_857820
• NCGC00322995-01
• AS-65656
• CS-0308731
• 3,5-Dimethylbenzofuran-2-carboxylicacid
• 16817-32-6
• AKOS000118435
• 3,5-DIMETHYL-1-BENZOFURAN-2-CARBOXYLICACID
• F20887
• A925796
• AN-465/14459020
• 2-Benzofurancarboxylic acid, 3,5-dimethyl-
• MFCD02182434
• Z85928745
• EN300-12940
• SCHEMBL1065472
• BB 0221312
• 3,5-Dimethyl-benzofuran-2-carboxylic acid ,95%
• STK522138
• SY062983
• DB-028294
• 3,5-Dimethyl-1-benzofuran-2-carboxylic Acid

• MDL： MFCD02182434
• Inchi： 1S/C11H10O3/c1-6-3-4-9-8(5-6)7(2)10(14-9)11(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： CITKJMOBBHFQBZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 189.05517
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Boiling Point: 345.1°C at 760 mmHg
• PSA: 53.27

3,5-Dimethyl-1-benzofuran-2-carboxylic Acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 7/8-26-36/37
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3,5-Dimethyl-1-benzofuran-2-carboxylic Acid

3,5-Dimethyl-1-benzofuran-2-carboxylic Acid: A Comprehensive Overview

3,5-Dimethyl-1-benzofuran-2-carboxylic acid, identified by the CAS registry number 16817-32-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzofuran derivatives, which have garnered attention due to their unique electronic properties and potential applications in various industries. The structure of this compound comprises a benzofuran ring system with methyl groups at positions 3 and 5, and a carboxylic acid group at position 2. This specific arrangement of substituents imparts distinctive chemical and physical properties to the molecule.

The synthesis of 3,5-dimethyl-1-benzofuran-2-carboxylic acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, thereby enhancing yield and purity. These developments underscore the growing emphasis on sustainable practices in chemical synthesis.

In terms of applications, 3,5-dimethyl-1-benzofuran-2-carboxylic acid has shown promise in several areas. One notable application is in the field of drug discovery, where benzofuran derivatives are being investigated for their potential as anti-inflammatory agents. Studies have demonstrated that this compound exhibits moderate anti-inflammatory activity, making it a candidate for further pharmacological evaluation. Additionally, its electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors.

Recent research has also focused on the environmental impact of 3,5-dimethyl-1-benzofuran-2-carboxylic acid. Scientists have examined its biodegradation pathways under various environmental conditions, with findings suggesting that it undergoes rapid degradation under aerobic conditions. This is particularly important for assessing its ecological safety and ensuring that its use does not pose long-term risks to ecosystems.

The structural versatility of 3,5-dimethyl-1-benzofuran-2-carboxylic acid has also led to its exploration as a building block for more complex molecules. For example, researchers have utilized it as an intermediate in the synthesis of heterocyclic compounds with potential applications in agrochemicals and pharmaceuticals. This highlights its role not only as a standalone compound but also as a valuable precursor in synthetic chemistry.

In conclusion, 3,5-dimethyl-1-benzofuran-2-carboxylic acid, with its unique structure and diverse applications, continues to be a focal point in contemporary chemical research. Its potential across multiple domains underscores the importance of ongoing studies to fully harness its capabilities while ensuring environmental and safety standards are met.